Cas no 71607-39-1 (Heptane,3-[(ethylthio)methyl]-)

• Product Name: Heptane,3-[(ethylthio)methyl]-
• CAS No: 71607-39-1
• MF: C₁₀H₂₂S
• MW: 174.346682071686
• CID: 570339
• PubChem ID: 3018181
• Update Time: 2025-04-19

Heptane,3-[(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Heptane,3-[(ethylthio)methyl]-
• 3-(ethylsulfanylmethyl)heptane
• 3-[(ethylthio)methyl]heptane
• 3-((Ethylthio)methyl)heptane
• 3-[(ethylsulfanyl)methyl]heptane
• DTXSID70992165
• SCHEMBL15270944
• NS00061250
• EINECS 275-680-7
• 71607-39-1

• Inchi： 1S/C10H22S/c1-4-7-8-10(5-2)9-11-6-3/h10H,4-9H2,1-3H3
• InChI Key： DFXBBTTUNWKCBF-UHFFFAOYSA-N
• SMILES： S(CC)CC(CC)CCCC

Computed Properties

• Exact Mass: 174.14436
• Monoisotopic Mass: 174.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0